(3-Methoxybenzyl)(2-methoxy-1-methylethyl)amine

• IUPAC Name: 1-methoxy-N-[(3-methoxyphenyl)methyl]propan-2-amine
• InChI: InChI=1S/C12H19NO2/c1-10(9-14-2)13-8-11-5-4-6-12(7-11)15-3/h4-7,10,13H,8-9H2,1-3H3
• InChI Key: RPSBMRKZOPGLSG-UHFFFAOYSA-N
• Canonical SMILES: CC(COC)NCC1=CC(=CC=C1)OC
• Molecular Formula: C12H19NO2
• DSSTOX Substance ID: DTXSID20386035
• Molecular Weight: 209.28 g/mol
• CAS RN: 418777-08-9

Description

The compound "(3-Methoxybenzyl)(2-methoxy-1-methylethyl)amine" is a chemical entity that has not been directly studied in the provided papers. However, related compounds with similar methoxybenzyl and methoxyphenyl groups have been investigated for their chemical and biological properties. For instance, a novel Schiff base compound, 3-hydroxy-4-methoxybenzylidene(2-hydroxyphenyl)amine, was studied for its computational and spectroscopic properties, indicating the interest in such molecular structures for their potential applications .

Synthesis Analysis

The synthesis of related compounds involves multi-step reactions, including condensation and reduction processes. For example, the synthesis of 3-(tert-butyl)-N-(4-methoxybenzyl)-1-methyl-1H-pyrazol-5-amine was achieved through a one-pot two-step synthesis starting from 3-(tert-butyl)-1-methyl-1H-pyrazol-5-amine and p-methoxybenzaldehyde. This method is noted for its efficiency, operational ease, and short reaction time, without the need for isolation and purification of intermediates .

Molecular Structure Analysis

The molecular structure of related compounds has been determined using various spectroscopic techniques. X-ray diffraction was used to analyze the crystal structures of a Schiff base compound and its zwitterionic form. The molecular geometry was calculated using density functional theory (DFT) and compared with experimental data, showing good agreement . Such studies are crucial for understanding the three-dimensional arrangement of atoms in a molecule, which affects its reactivity and interactions.

Chemical Reactions Analysis

The chemical behavior of methoxybenzyl and methoxyphenyl amine derivatives includes their ability to undergo various reactions. For instance, the Schiff base compound mentioned earlier exhibits N-H, C-O, and C=N stretching vibrations in its IR spectrum, suggesting a zwitterionic form in the solid state . Additionally, the compound synthesized as a potential melanin inhibitor was created through a single-step process, indicating the reactivity of these molecules in forming new bonds and structures .

Physical and Chemical Properties Analysis

The physical and chemical properties of these compounds are characterized by their spectroscopic signatures and biological activities. The Schiff base compound shows absorption bands in the UV spectrum, which are attributed to electronic transitions within the molecule . The nitrogen analog of stilbene, another related compound, not only inhibited tyrosinase activity but also exhibited UV-blocking effects and superoxide dismutase (SOD)-like activity, indicating its potential as a skin whitening agent . These properties are significant for the development of pharmaceutical and cosmetic applications.

Safety and Hazards

For safety and hazards information, it’s best to refer to the Material Safety Data Sheet (MSDS) for "(3-Methoxybenzyl)(2-methoxy-1-methylethyl)amine". The MSDS contains information on the potential hazards (health, fire, reactivity, and environmental), safe handling practices, and emergency procedures.